Cas no 610759-69-8 (3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 610759-69-8
• MF: C₂₂H₂₂BrNO₃
• MW: 428.318985462189
• CID: 5554980
• Update Time: 2025-05-20

3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-8-[(2-methylpiperidin-1-ium-1-yl)methyl]-4-oxochromen-7-olate
• 4H-1-Benzopyran-4-one, 3-(4-bromophenyl)-7-hydroxy-8-[(2-methyl-1-piperidinyl)methyl]-
• 3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C22H22BrNO3/c1-14-4-2-3-11-24(14)12-18-20(25)10-9-17-21(26)19(13-27-22(17)18)15-5-7-16(23)8-6-15/h5-10,13-14,25H,2-4,11-12H2,1H3
• InChI Key： IGVTUOUWEWKZBH-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCCCC3C)C(O)=CC=C2C(=O)C=1C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 566.8±50.0 °C(Predicted)
• pka: 5.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one

Introduction to 3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 610759-69-8) and Its Emerging Applications in Chemical Biology

The compound 3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one, identified by its CAS number 610759-69-8, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a chromenone core adorned with substituents such as a 4-bromophenyl group, a 7-hydroxy moiety, and an N-substituted 2-methylpiperidin-1-ylmethyl group, has garnered attention due to its structural complexity and potential biological activities. The chromenone scaffold is well-documented for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive molecules.

Recent studies have highlighted the importance of chromenone derivatives in modulating various biological pathways, particularly those involving inflammation, oxidative stress, and cellular signaling. The presence of the 4-bromophenyl group in this compound suggests potential interactions with aromatic hydrocarbon receptors and enzymes, which are critical in drug design. Additionally, the 7-hydroxy group may contribute to hydrogen bonding interactions, enhancing binding affinity to target proteins. The N-substituted 2-methylpiperidin-1-ylmethyl moiety introduces a lipophilic character to the molecule, which can influence its solubility and membrane permeability—key factors in drug bioavailability.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in addressing neurological disorders. The chromenone core is known to exhibit neuroprotective properties, making it a promising candidate for diseases such as Alzheimer's and Parkinson's. Furthermore, the bromine substituent on the phenyl ring may facilitate further derivatization through cross-coupling reactions, allowing for the creation of novel analogs with enhanced pharmacological profiles. Such modifications are essential for optimizing drug-like properties like selectivity, potency, and metabolic stability.

Emerging evidence from preclinical studies indicates that derivatives of chromenone exhibit anti-inflammatory and antioxidant effects by modulating key signaling pathways such as NF-κB and Nrf2. The hydroxyl group at the 7-position of the chromenone ring is particularly noteworthy, as it can participate in redox-sensitive mechanisms that are pivotal in neurodegenerative conditions. Moreover, the piperidine derivative at position 8 introduces a structural motif commonly found in drugs that interact with central nervous system (CNS) receptors. This combination of features makes 3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one a compelling scaffold for further investigation.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include Suzuki-Miyaura cross-coupling for introducing the bromophenyl group, followed by nucleophilic substitution or condensation reactions to establish the hydroxyl and piperidine moieties. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm structural integrity throughout the synthetic process. These methodologies ensure high purity and yield, which are critical for subsequent biological evaluation.

From a computational chemistry perspective, molecular docking studies have been instrumental in understanding the binding interactions of this compound with potential target proteins. The chromenone core is predicted to interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. For instance, virtual screening has identified potential binding sites on cyclooxygenase (COX) enzymes, which are implicated in pain and inflammatory responses. The presence of both hydrophobic (bromophenyl) and polar (hydroxyl) regions allows for favorable interactions with hydrophobic pockets and polar residues on target proteins.

The pharmacokinetic profile of this compound is another area of active investigation. In vitro assays have provided insights into its stability under various conditions, including enzymatic degradation by cytochrome P450 enzymes. Preliminary data suggest moderate metabolic clearance rates, which could influence dosing regimens if developed into a therapeutic agent. Additionally, pharmacokinetic modeling has been used to predict optimal routes of administration and formulation strategies that enhance bioavailability while minimizing side effects.

Future directions in research may involve exploring prodrug formulations or analogs designed to improve solubility or target specificity. For example, incorporating fluorine atoms into the chromenone ring could enhance metabolic stability while maintaining biological activity. Similarly, exploring different piperidine derivatives may uncover novel pharmacological effects or improved selectivity profiles. These approaches align with current trends in drug discovery that emphasize structure-based design and rational optimization.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in medicinal chemistry. Chromenones continue to be a fertile ground for innovation due to their adaptability in generating bioactive molecules with diverse therapeutic applications. As research progresses, compounds like 3-(4-bromophenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 610759-69-8) will serve as valuable starting points for developing next-generation therapeutics aimed at addressing unmet medical needs.